1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: (4-chlorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C17H16ClFN2S/c18-14-7-5-13(6-8-14)17(22)21-11-9-20(10-12-21)16-4-2-1-3-15(16)19/h1-8H,9-12H2
• InChI Key: AYZJEEBEYTZUDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=S)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClFN2S
• Molecular Weight: 334.8 g/mol

Description

1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used in scientific research to study its mechanism of action and its effects on the biochemical and physiological systems of the body. In

Mechanism of Action

1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine acts as a partial agonist at the serotonin 1A receptor, which means that it binds to the receptor and activates it to a lesser extent than a full agonist. This results in a moderate increase in serotonin release and activation of downstream signaling pathways. 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine also has some affinity for other serotonin receptors, including the 5-HT2A and 5-HT2C receptors, which may contribute to its effects on behavior and cognition.
Biochemical and Physiological Effects:
1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has been shown to have a variety of effects on the biochemical and physiological systems of the body. It has been shown to increase serotonin release in the brain, which can lead to changes in mood, anxiety, and stress. 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has also been shown to increase heart rate and blood pressure, which may be related to its effects on the sympathetic nervous system. In addition, 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has been shown to have some effects on the immune system, including the modulation of cytokine production.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine in lab experiments is that it is a selective serotonin receptor agonist, which allows researchers to study the specific effects of serotonin on behavior and cognition. However, 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has some limitations as well. It has a relatively short half-life, which means that its effects may be transient. In addition, 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has some affinity for other serotonin receptors, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine. One area of interest is the role of the serotonin system in the regulation of behavior and cognition. 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine may be useful in studying the effects of serotonin on learning, memory, and decision-making. Another area of interest is the development of new selective serotonin receptor agonists with improved pharmacokinetic properties and selectivity. Finally, 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine may be useful in the development of new treatments for mood and anxiety disorders.

Synthesis Methods

The synthesis of 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine involves the reaction of 1-(4-chlorophenyl)piperazine with carbon disulfide in the presence of sodium hydroxide to form 1-(4-chlorophenyl)carbonothioyl)piperazine. This compound is then reacted with 2-fluorobenzonitrile in the presence of a catalyst to form 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been shown to have a high affinity for the serotonin 1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-[(4-chlorophenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has also been used as a tool to study the role of the serotonin system in the regulation of behavior and cognition.